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Compound of Interest

Compound Name:
Ethyl 3-(2-

bromophenyl)propanoate

Cat. No.: B146710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-(2-bromophenyl)propanoate, with CAS number 135613-33-1, is a substituted

benzene derivative. Structurally, it is the ethyl ester of 3-(2-bromophenyl)propanoic acid. This

compound is primarily utilized as a chemical intermediate in the synthesis of more complex

molecules. Notably, its precursor, 3-(2-bromophenyl)propionic acid, is recognized as an

important intermediate in the pharmaceutical industry, suggesting that ethyl 3-(2-
bromophenyl)propanoate plays a role in the development of medicinal compounds.[1][2] This

guide provides a comprehensive overview of its chemical properties, reliable suppliers, and a

detailed look into its synthesis.

Chemical and Physical Properties
The fundamental physicochemical properties of ethyl 3-(2-bromophenyl)propanoate are

summarized in the table below. This data is essential for its handling, storage, and application

in synthetic chemistry.
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Property Value Source

CAS Number 135613-33-1 Thermo Scientific Chemicals

IUPAC Name
ethyl 3-(2-

bromophenyl)propanoate
Thermo Scientific Chemicals

Synonyms

3-(2-BROMO-PHENYL)-

PROPIONIC ACID ETHYL

ESTER, ethyl 3-2-bromophenyl

propanoate

Molbase, Thermo Scientific

Chemicals

Molecular Formula C₁₁H₁₃BrO₂ Thermo Scientific Chemicals

Molecular Weight 257.127 g/mol Thermo Scientific Chemicals

Boiling Point 299.382 °C at 760 mmHg Molbase

Flash Point 134.862 °C Molbase

Density 1.343 g/cm³ Molbase

Refractive Index 1.53 Molbase

Vapor Pressure 0.001 mmHg at 25 °C Molbase

MDL Number MFCD07772962 Thermo Scientific Chemicals

InChI Key
ZKICRDRBPPOQLM-

UHFFFAOYSA-N
Thermo Scientific Chemicals

SMILES
CCOC(=O)CCC1=CC=CC=C1

Br
Thermo Scientific Chemicals

Synthesis and Experimental Protocol
While specific experimental protocols for the direct application of ethyl 3-(2-
bromophenyl)propanoate in further reactions are not readily available in public literature, a

detailed industrial synthesis method for its immediate precursor, 3-(2-bromophenyl)propionic

acid, has been patented.[1][2] This process can be logically extended to the synthesis of the

ethyl ester through standard esterification procedures.
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Synthesis of 3-(2-bromophenyl)propionic acid
(Precursor)
The patented method involves a one-pot reaction starting from 2-bromobenzaldehyde.[1][2]

Reactants:

2-bromobenzaldehyde

Isopropylidene malonate

Triethylamine

Formic acid

Hydrochloric acid

Ethyl acetate (for purification)

n-heptane (for purification)

Experimental Procedure:

Reaction Setup: In a suitable reactor, triethylamine is added, and formic acid is slowly

introduced while maintaining the temperature between 15-40 °C.

Addition of Reactants: Isopropylidene malonate and 2-bromobenzaldehyde are then added

to the reaction mixture.

Reaction: The mixture is heated to 95-100 °C and stirred for 2-4 hours.

Work-up: After cooling, the reaction is quenched by the addition of water and concentrated

hydrochloric acid. The crude product precipitates and is collected by filtration.

Purification: The crude 3-(2-bromophenyl)propionic acid is purified by recrystallization from a

mixture of ethyl acetate and n-heptane.

Esterification to Ethyl 3-(2-bromophenyl)propanoate
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The resulting 3-(2-bromophenyl)propionic acid can be converted to its ethyl ester via Fischer

esterification.

Reactants:

3-(2-bromophenyl)propionic acid

Ethanol (in excess)

A strong acid catalyst (e.g., sulfuric acid)

Experimental Procedure:

Reaction Setup: 3-(2-bromophenyl)propionic acid is dissolved in an excess of ethanol.

Catalysis: A catalytic amount of concentrated sulfuric acid is added to the solution.

Reaction: The mixture is heated under reflux for several hours to drive the equilibrium

towards the ester product.

Work-up: After the reaction is complete, the excess ethanol is removed by distillation. The

residue is then neutralized with a weak base (e.g., sodium bicarbonate solution) and

extracted with a suitable organic solvent (e.g., diethyl ether).

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate), filtered, and the solvent is evaporated to yield the final product, ethyl 3-(2-
bromophenyl)propanoate.

Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of ethyl 3-(2-
bromophenyl)propanoate, starting from 2-bromobenzaldehyde.
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Caption: Synthesis workflow for ethyl 3-(2-bromophenyl)propanoate.

Applications in Research
Based on available literature and patents, ethyl 3-(2-bromophenyl)propanoate is primarily

classified as a chemical intermediate. Its precursor is noted as an important intermediate for

pharmaceuticals.[1][2] This indicates that the primary application of this compound is in the

multi-step synthesis of biologically active molecules. However, specific details of the final

products synthesized from this intermediate and their biological activities or associated

signaling pathways are not extensively documented in publicly accessible research.

Suppliers
A number of chemical suppliers offer ethyl 3-(2-bromophenyl)propanoate, typically with

purities of 95-98%. The following table lists some of the known suppliers.
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Supplier Purity Available Quantities

Thermo Scientific Chemicals 98% Gram to kilogram scales

AB Chemicals Inc. 95% Gram to kilogram scales

Molbase Varies by supplier Gram to kilogram scales

Echemi Varies by supplier Gram to kilogram scales

Guidechem Varies by supplier Gram to kilogram scales

Disclaimer: This information is for research and development purposes only. Please consult the

safety data sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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